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Compound of Interest

Compound Name: 4-Octyloxybenzaldehyde

Cat. No.: B1347021

Solubility Profile of 4-Octyloxybenzaldehyde: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Octyloxybenzaldehyde is an aromatic aldehyde bearing a long alkyl chain, a structure that
confers specific solubility characteristics crucial for its application in organic synthesis and
materials science. This technical guide provides a comprehensive overview of the available
solubility data for 4-Octyloxybenzaldehyde, outlines detailed experimental protocols for its
solubility determination, and offers a qualitative assessment of its solubility in various solvent
classes based on its molecular structure. Due to a notable scarcity of quantitative solubility data
in peer-reviewed literature and databases, this guide also presents a generalized experimental
workflow for researchers to determine the solubility profile of 4-Octyloxybenzaldehyde in their
specific solvent systems.

Introduction

4-Octyloxybenzaldehyde (CAS No. 24083-13-4) is a chemical intermediate with the molecular
formula Ci1sH220:2.[1][2][3] Its structure, featuring a polar benzaldehyde group and a nonpolar
octyloxy tail, suggests a nuanced solubility profile, with expected miscibility in a range of
organic solvents and low solubility in agueous media. Understanding this profile is paramount
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for its use in reaction chemistry, purification processes such as crystallization, and formulation
development. This document aims to collate the existing data and provide a framework for its
experimental determination.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Octyloxybenzaldehyde is provided

below.
Property Value Reference
Molecular Formula C15H2202 [1][2]
Molecular Weight 234.33 g/mol [1][2]
Appearance Clear colorless liquid [3]
Boiling Point 140-142 °C at 0.1 mmHg Guidechem
Density 0.973 g/cm3 [4]

Solubility Profile of 4-Octyloxybenzaldehyde
Quantitative Solubility Data

A thorough review of scientific literature and chemical databases reveals a significant lack of
experimentally determined quantitative solubility data for 4-Octyloxybenzaldehyde in various
organic solvents. The majority of supplier and safety datasheets explicitly state that solubility
information is not available.[5]

The only available quantitative value is a calculated water solubility:

. Temperature
Solvent Solubility (g/L) °C) Type Reference
Water 7.0x 1073 25 Calculated [4]

This calculated value categorizes 4-Octyloxybenzaldehyde as practically insoluble in water,
which is consistent with its predominantly nonpolar structure.
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Qualitative Solubility Assessment

Based on the principle of "like dissolves like," a qualitative solubility profile for 4-
Octyloxybenzaldehyde can be inferred from its molecular structure.

o Polar Aprotic Solvents: The presence of the polar aldehyde group suggests that 4-
Octyloxybenzaldehyde is likely to be soluble in polar aprotic solvents such as
dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Indeed, DMF is mentioned as a
solvent for its synthesis.[1]

e Nonpolar Solvents: The long, nonpolar octyloxy chain will dominate its interactions with
nonpolar solvents. Therefore, good solubility is expected in hydrocarbons (e.g., hexane,
toluene) and chlorinated solvents (e.g., chloroform, dichloromethane).

» Polar Protic Solvents: In polar protic solvents like alcohols (e.g., methanol, ethanol), the
solubility is expected to be moderate. While the aldehyde group can engage in hydrogen
bonding, the large nonpolar tail will limit miscibility, particularly with lower-chain alcohols.

o Water: As indicated by the calculated value and the large hydrophobic component of the
molecule, 4-Octyloxybenzaldehyde is expected to be virtually insoluble in water.

Experimental Protocol for Solubility Determination

To address the gap in available data, researchers can employ the following established method
for determining the solubility of 4-Octyloxybenzaldehyde.

Isothermal Equilibrium Solubility Method

This method involves creating a saturated solution of the compound at a constant temperature
and then determining the concentration of the solute in the solution.

Materials:
¢ 4-Octyloxybenzaldehyde
o Selected solvents (e.g., methanol, ethanol, acetone, ethyl acetate, hexane, toluene)

e Analytical balance
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Vials with screw caps
Constant temperature shaker bath or incubator
Syringe filters (e.g., 0.45 um PTFE)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or Gas
Chromatography (GC) system.

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of 4-
Octyloxybenzaldehyde to a known volume of the selected solvent in a sealed vial. The
amount should be sufficient to ensure that undissolved solid remains at equilibrium.

Equilibration: Place the vials in a constant temperature shaker bath set to the desired
temperature (e.g., 25 °C). Agitate the samples for a predetermined period (e.g., 24-48 hours)
to ensure that equilibrium is reached.

Phase Separation: Allow the vials to stand undisturbed at the constant temperature for a
sufficient time to allow the undissolved solid to settle.

Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant using a
syringe and immediately filter it through a syringe filter to remove any undissolved particles.

Dilution: Dilute the filtered solution with a known volume of a suitable solvent to bring the
concentration within the linear range of the analytical method.

Quantification: Analyze the diluted samples using a validated HPLC or GC method to
determine the concentration of 4-Octyloxybenzaldehyde.

Calculation of Solubility: Calculate the solubility in units such as g/L or mol/L based on the
measured concentration and the dilution factor.

Logical Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the experimental determination of

the solubility of 4-Octyloxybenzaldehyde.
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Start: Define Solvents and Temperature

Add Excess 4-Octyloxybenzaldehyde to Solvent

Equilibrate at Constant Temperature with Agitation (24-48h)

Allow Undissolved Solid to Settle

l

Withdraw and Filter Supernatant

Dilute Sample for Analysis

Quantify Concentration via HPLC/GC

Calculate Solubility

End: Report Solubility Data

Click to download full resolution via product page

Caption: Workflow for experimental solubility determination.
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Signaling Pathways and Biological Applications

Currently, there is no significant information available in the public domain linking 4-
Octyloxybenzaldehyde to specific signaling pathways or established roles in drug
development. Its primary utility appears to be as a precursor in the synthesis of more complex
molecules, such as liquid crystals and specialty organic compounds.

Conclusion

While quantitative experimental data on the solubility of 4-Octyloxybenzaldehyde in a wide
range of organic solvents is conspicuously absent from the scientific literature, its molecular
structure provides a solid basis for a qualitative understanding of its solubility profile. It is
anticipated to be soluble in nonpolar and polar aprotic solvents and sparingly soluble in polar
protic solvents, with negligible solubility in water. For researchers requiring precise solubility
data for applications in synthesis, purification, or formulation, the isothermal equilibrium method
detailed in this guide provides a robust experimental framework. The generation and
dissemination of such data would be a valuable contribution to the chemical research
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1347021#solubility-profile-of-4-
octyloxybenzaldehyde-in-various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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